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Introduction

Metam-sodium is a broad-spectrum soil fumigant widely utilized in agriculture for pre-plant
treatment to control a wide array of soil-borne pests, including nematodes, fungi, weeds, and
insects.[1][2] Its efficacy lies in its rapid decomposition in moist soil into methyl isothiocyanate
(MITC), the primary biocidal agent.[2][3][4] This document provides detailed application notes
and protocols for the use of Metam-sodium in chemigation, with a focus on best practices to
ensure optimal efficacy, operator safety, and environmental protection. All personnel involved in
the handling and application of Metam-sodium must be trained and certified in accordance
with EPA regulations.[5]

Mechanism of Action

Metam-sodium (sodium N-methyldithiocarbamate) itself is not the primary pesticidal
compound. Upon application to moist soil, it undergoes a rapid chemical conversion to methyl
isothiocyanate (MITC).[3][4] This conversion is an abiotic decomposition process.[4] MITC is a
volatile compound that disperses through the soil pores.[1] Its primary mode of action is the
non-specific inactivation of essential enzymes in target organisms by reacting with sulfhydryl
groups in proteins, thereby disrupting cellular respiration and other vital metabolic processes,
leading to cell death.[3]
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Figure 1: Conversion of Metam-sodium to its active component, MITC, in the soil.

Application Notes for Chemigation

Proper application of Metam-sodium via chemigation is critical for its effectiveness and to
minimize off-site movement and environmental impact.

Pre-Application Procedures:

» Soil Preparation: The soil should be tilled to a depth of 5-8 inches to ensure a fine tilth and
break up large clods.[6][7] Fields should be cleared of crop residue on the surface.[6]

» Soil Moisture: Optimal soil moisture is crucial for the conversion of Metam-sodium to MITC.
[3] The soil should be moist to a depth of 9 inches below the surface, ideally between 60-
80% of field capacity.[6][7]

o Soil Temperature: For best results, apply Metam-sodium when soil temperatures are
between 10°C and 25°C.[7] Do not apply if the soil temperature at a 3-inch depth exceeds
90°F (32°C).[6][8]

o System Calibration: The chemigation system must be properly calibrated to ensure uniform
distribution of the treated water.[8] Inspect all tanks, hoses, fittings, and nozzles for leaks or
blockages.[8]

Application Parameters:

The following table summarizes recommended application rates for various crops and target
pests. Rates may vary based on soil type, pest pressure, and local regulations. Always consult
the product label for specific instructions.
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L. Application
Application
Crop Target Pest(s) Rate Reference
Rate (L/ha)
(gallons/acre)

Nematodes,

Potatoes o ) 63 - 702 6.7-75 [9][10]
Verticillium Wilt
Nematodes,

Tomatoes Fungi (e.g., 701 - 935 75-100 [1][11]
Fusarium)
Fungi (e.g.,

) Fusarium),

Onions _ - - [1][12]
Bacteria (e.g.,
Pseudomonas)
Nematodes,

Carrots - - [1][2]
Weeds

) Fungi,

Strawberries - - [1]
Nematodes

Tobacco General Soil- 100 ml/mz ]

Seedbeds borne Pathogens  (drench)
Weeds, Fungi,

General Use - up to 300 [2]
Nematodes

Note: Specific application rates can vary significantly. The provided ranges are for general
guidance. Always refer to the manufacturer's label for precise rates for your specific situation.

Post-Application Procedures:

o Water Seal: Immediately following the application, a "water seal" of clean water should be
applied to the treated area. This helps to seal the fumigant in the soil and reduce
volatilization of MITC.[4][13]

e Tarping: In some cases, covering the treated area with a tarp immediately after application
can further reduce emissions.[8] A written tarp plan may be required.[8]
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» Re-entry Interval (REI): Strictly adhere to the re-entry intervals specified on the product label.

[1]

o Aeration: Before planting, the soil must be aerated to allow any remaining fumigant to
dissipate. The time required for aeration depends on soil type, temperature, and moisture
content.[7]

Experimental Protocols
Protocol 1: Determination of MITC Concentration in Soil

This protocol outlines a method for quantifying the concentration of MITC in soil samples
following Metam-sodium application.

Materials:

Gas chromatograph (GC) with a flame ionization detector (FID) or a nitrogen-phosphorus
detector (NPD)

e Headspace vials (20 mL) with Teflon-faced septa
e Soil sampling equipment

e Analytical balance

e Syringes

e MITC analytical standard

e Organic solvent (e.g., acetone)

Procedure:

o Sample Collection: Collect soil samples from the treated area at various depths and time
points post-application.

o Sample Preparation: Weigh 10 g of soil into a 20-mL headspace vial.
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Incubation: Immediately seal the vial and incubate at a constant temperature (e.g., 21°C) in
the dark.[4]

Headspace Analysis: After a set incubation period, use a gas-tight syringe to withdraw a
sample of the headspace gas from the vial.

GC Analysis: Inject the headspace sample into the GC. The retention time for MITC is
approximately 7.5 minutes under typical conditions.[4]

Quantification: Compare the peak area of the sample to a calibration curve prepared with
known concentrations of MITC standard to determine the concentration in the soil.
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Figure 2: Experimental workflow for determining MITC concentration in soil.

Protocol 2: Assessment of Soil Microbial Community
Changes
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This protocol describes a method to analyze the impact of Metam-sodium fumigation on the

soil microbial community using Fatty Acid Methyl Ester (FAME) analysis.

Materials:

Freeze-dryer

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID)
Solvents: Chloroform, methanol, hexane

Reagents: Potassium hydroxide (KOH), acetic acid

Internal standard (e.g., 19:0 phosphatidylcholine)

Bacterial Acid Methyl Ester (BAME) standard mix

Procedure:

Sample Preparation: Collect soil samples before and after fumigation. Immediately freeze-
dry and grind the samples to a fine powder.[3]

Lipid Extraction: Perform a modified Bligh-Dyer extraction to isolate lipids from the soil
samples.[3]

Saponification and Methylation: The extracted lipids are saponified and methylated to form
fatty acid methyl esters (FAMES).[3]

FAME Extraction: Extract the FAMEs with hexane.[3]

GC Analysis: Inject the FAME extract into the GC-FID. Identify and quantify the FAMEs by
comparing their retention times and peak areas to the BAME standard mixture.[3]

Data Analysis: Calculate the abundance of different microbial groups (e.g., Gram-positive
bacteria, Gram-negative bacteria, fungi) based on the presence and abundance of specific
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biomarker fatty acids. Analyze the changes in the microbial community structure between
fumigated and non-fumigated soils.[3]

Safety Precautions

Metam-sodium and its breakdown product MITC are hazardous materials.[2][14] Strict
adherence to safety protocols is mandatory.

o Personal Protective Equipment (PPE): Handlers must wear appropriate PPE, including
chemical-resistant gloves, coveralls, and respiratory protection as specified on the product
label.[1][6][15]

o Buffer Zones: Establish buffer zones around the application site as required by regulations to
protect workers and bystanders.[1]

e Emergency Preparedness: Have an emergency response plan in place.[14] In case of
exposure, move the individual to fresh air and seek immediate medical attention.[14][15]

e Environmental Protection: Do not allow Metam-sodium to contaminate waterways, as it is
toxic to aquatic life.[1][16]
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Figure 3: Logical workflow for best practices in Metam-sodium chemigation.

Environmental Fate

Metam-sodium degrades rapidly in the soil, with a half-life of approximately 23 minutes.[13] Its
primary degradant, MITC, is volatile and can be lost to the atmosphere.[4] MITC also degrades
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in the soil and is susceptible to photolysis in the air and water.[13] While MITC is water-soluble,
its high volatility means it is likely to rapidly volatilize from surface water.[17] There is a low
potential for Metam-sodium or MITC to leach into groundwater under typical conditions due to
their rapid degradation.[17] However, the application of Metam-sodium can have a significant,
albeit short-term, impact on non-target soil microorganisms, leading to a reduction in microbial
biomass and a shift in community structure.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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